![molecular formula C12H19N3OS B1476529 (3-(Aminomethyl)piperidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone CAS No. 1985120-03-3](/img/structure/B1476529.png)
(3-(Aminomethyl)piperidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone
Overview
Description
“(3-(Aminomethyl)piperidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone” is a compound that belongs to the class of organic compounds known as piperidines . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine-containing compounds has long been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis , functionalization , and their pharmacological application were published .
Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Heterocyclic compounds play a significant part in the pharmaceutical industry, and one of the most common in their structure is the piperidine cycle .
Chemical Reactions Analysis
More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Scientific Research Applications
Antimicrobial and Antifungal Applications
(3-(Aminomethyl)piperidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone and its derivatives have shown promise in antimicrobial and antifungal applications. Patel, Agravat, and Shaikh (2011) synthesized compounds that exhibited variable and modest activity against bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011). Similarly, Mallesha and Mohana (2014) reported that certain derivatives exhibited good antimicrobial activity against pathogenic bacterial and fungal strains (Mallesha & Mohana, 2014).
Antiproliferative and Antileukemic Activities
Several studies have explored the antiproliferative and antileukemic potential of this compound and its derivatives. Prasad et al. (2008) synthesized derivatives that showed potent antiproliferative activity against various carcinoma cell lines (Prasad, Vinaya, Kumar, Swarup, & Rangappa, 2008). Vinaya et al. (2011) also reported antileukemic activity in derivatives of this compound (Vinaya, Kavitha, Chandrappa, Prasanna, Raghavan, & Rangappa, 2011).
Structural and Theoretical Studies
Significant research has been conducted on the structural characterization and theoretical modeling of derivatives of this compound. Karthik et al. (2021) performed thermal, optical, and structural studies, along with theoretical calculations on specific derivatives (Karthik, Kumara, Naveen, Mallesha, Mallu, Urs, & Lokanath, 2021). Eckhardt et al. (2020) reported the structural characterization of a related compound as a side product in benzothiazinone synthesis (Eckhardt, Goddard, Rudolph, Richter, Lehmann, Imming, & Seidel, 2020).
Mechanism of Action
Target of Action
Piperidine derivatives, which this compound is a part of, are known to be important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Mode of Action
It is known that piperidine derivatives can interact with various targets, leading to a range of biological activities .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biological and pharmacological activities .
Pharmacokinetics
The pharmacokinetic properties of piperidine derivatives can vary widely depending on their specific chemical structure .
Result of Action
Piperidine derivatives are known to have a wide range of biological and pharmacological activities .
Action Environment
Factors such as temperature, ph, and the presence of other compounds can potentially influence the action of piperidine derivatives .
Future Directions
The future directions in the field of piperidine-containing compounds include the development of fast and cost-effective methods for the synthesis of substituted piperidines . This is an important task of modern organic chemistry . Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
Properties
IUPAC Name |
[3-(aminomethyl)piperidin-1-yl]-(2,4-dimethyl-1,3-thiazol-5-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3OS/c1-8-11(17-9(2)14-8)12(16)15-5-3-4-10(6-13)7-15/h10H,3-7,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKJGXKOTGKOKJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C(=O)N2CCCC(C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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